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Compound of Interest

Compound Name: GIBH-130

Cat. No.: B607636

Disclaimer: This document provides guidance on the safe handling of GIBH-130 based on
available research information and general laboratory safety principles. A specific Safety Data
Sheet (SDS) for GIBH-130 is not publicly available. Therefore, this compound should be
handled with the utmost caution, treating it as a potentially hazardous substance.

GIBH-130, also known as AD-16, is a neuroinflammation inhibitor used in preclinical research,
particularly in studies related to Alzheimer's and Parkinson's disease.[1][2] It is a solid at room
temperature and is often dissolved in dimethyl sulfoxide (DMSOQO) for experimental use.[3][4]
Due to the absence of a comprehensive safety profile, a conservative approach to handling is
essential to minimize exposure and ensure the safety of all laboratory personnel.

Physical and Chemical Properties

Property Value Source
Molecular Formula C20H20N6O [11[3]
Molecular Weight 360.41 g/mol [1][3]
Appearance Off-white to pink solid powder [3]
Solubility Soluble in DMSO (50 mg/mL) [3B1141[5]
Storage Store at -20°C in the dark.[1][4]

Stability Sensitive to air and light.[3][4]
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Personal Protective Equipment (PPE)

Given that GIBH-130 is dissolved in DMSO, which can facilitate skin absorption of other
chemicals, a robust selection of PPE is mandatory.[6][7]

Equipment

Specification

Rationale

Eye Protection

Chemical splash goggles or a

face shield.

Protects eyes from splashes of
GIBH-130 solution.

Hand Protection

Chemical-resistant gloves
(butyl rubber or neoprene
recommended). Double-

gloving is advised.

Standard nitrile gloves may
offer limited protection against
DMSO.[6] Inspect gloves for
any signs of degradation

before and during use.

Body Protection

A lab coat worn over personal

clothing.

Protects against spills and

contamination.

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood.

A fume hood provides
adequate ventilation and

containment.

Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

Verify that the container is properly labeled.

Upon receipt, inspect the container for any damage or leaks.

Store the container in a designated, well-ventilated, and dark location at -20°C.[1][4]

2. Preparation of GIBH-130 Solutions (in a Chemical Fume Hood):

Don all required PPE.

Before handling, ensure the chemical fume hood is functioning correctly.
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» Allow the GIBH-130 container to equilibrate to room temperature before opening to prevent
condensation.

e Weigh the desired amount of GIBH-130 powder using a tared weigh boat.
o Carefully add the powder to the appropriate volume of DMSO in a suitable container.
e Mix gently until the solid is completely dissolved.

o Clearly label the container with the compound name, concentration, solvent, date of
preparation, and your initials.

3. Handling and Administration:

 All procedures involving the handling of GIBH-130 or its solutions must be performed within
a chemical fume hood.

» Use caution to avoid generating aerosols.

« |If administering to animals, ensure that all procedures are in accordance with approved
animal care and use protocols.

Disposal Plan

All waste materials contaminated with GIBH-130 must be disposed of as hazardous chemical
waste.

e Solid Waste: Unused GIBH-130 powder, contaminated weigh boats, gloves, and other
disposable materials should be collected in a designated, labeled hazardous waste
container.

¢ Liquid Waste: Unused GIBH-130 solutions in DMSO should be collected in a separate,
labeled hazardous waste container for organic solvents.[8] Do not pour down the drain.[9]
[10]

» Sharps: Needles and syringes used for administration should be placed in a puncture-
resistant sharps container designated for chemically contaminated sharps.
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Experimental Workflow and Safety Protocol

GIBH-130 Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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